![molecular formula C15H15N3O5S B7571580 4-[[3-(cyclopropylcarbamoyl)phenyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid](/img/structure/B7571580.png)
4-[[3-(cyclopropylcarbamoyl)phenyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid
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Overview
Description
4-[[3-(cyclopropylcarbamoyl)phenyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a potent and selective inhibitor of Janus kinase 3 (JAK3), which plays a crucial role in the signaling pathways of cytokines and growth factors. CP-690,550 has been shown to have anti-inflammatory and immunosuppressive effects, making it a promising candidate for the treatment of various autoimmune diseases.
Mechanism of Action
4-[[3-(cyclopropylcarbamoyl)phenyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid selectively inhibits JAK3, which is a key component of the signaling pathways of several cytokines, including interleukin-2, interleukin-4, interleukin-7, interleukin-9, interleukin-15, and interleukin-21. By inhibiting JAK3, this compound blocks the downstream signaling of these cytokines, resulting in reduced inflammation and immune suppression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It reduces the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interferon-gamma. It also decreases the activation and proliferation of T cells, which are involved in the immune response. This compound has been shown to have a long half-life and is well-tolerated in humans.
Advantages and Limitations for Lab Experiments
4-[[3-(cyclopropylcarbamoyl)phenyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid has several advantages for use in lab experiments. It is a potent and selective inhibitor of JAK3, making it a valuable tool for studying the JAK-STAT signaling pathway. It has also been shown to be effective in reducing inflammation and immune suppression in animal models of autoimmune diseases. However, this compound has some limitations for lab experiments. It is a synthetic compound and may not accurately reflect the effects of natural compounds in the body. It also has potential off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the research on 4-[[3-(cyclopropylcarbamoyl)phenyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid. One direction is to study the potential use of this compound in combination with other immunosuppressive drugs for the treatment of autoimmune diseases. Another direction is to investigate the potential use of this compound in the treatment of other inflammatory conditions, such as asthma and chronic obstructive pulmonary disease. Further research is also needed to fully understand the mechanism of action of this compound and its potential off-target effects.
Synthesis Methods
The synthesis of 4-[[3-(cyclopropylcarbamoyl)phenyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid involves several steps, starting with the reaction of 3-(cyclopropylcarbamoyl)phenylboronic acid with 2-bromo-4-nitrobenzene in the presence of a palladium catalyst. The resulting intermediate is then treated with sodium sulfite and sodium hydroxide to form the sulfonamide group. The final step involves the cyclization of the pyrrole ring using a palladium catalyst.
Scientific Research Applications
4-[[3-(cyclopropylcarbamoyl)phenyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid has been extensively studied for its potential therapeutic applications in various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has been shown to be effective in reducing inflammation and suppressing the immune system by inhibiting the JAK3 signaling pathway. This compound has also been studied in the treatment of transplant rejection and graft-versus-host disease.
Properties
IUPAC Name |
4-[[3-(cyclopropylcarbamoyl)phenyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O5S/c19-14(17-10-4-5-10)9-2-1-3-11(6-9)18-24(22,23)12-7-13(15(20)21)16-8-12/h1-3,6-8,10,16,18H,4-5H2,(H,17,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNTPIPSRLTZEDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C3=CNC(=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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